![molecular formula C13H12N2O2 B2433460 methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate CAS No. 931950-37-7](/img/structure/B2433460.png)
methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate” is a chemical compound that belongs to the class of indazoles . Indazoles are heterocyclic compounds that have a wide variety of medicinal applications, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
Synthesis Analysis
The synthesis of indazoles has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Chemical Reactions Analysis
The chemical reactions involving indazoles have been studied extensively. The reactions include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Scientific Research Applications
- The search for effective anti-inflammatory drugs is ongoing. Researchers have synthesized novel 2,3-disubstituted tetrahydro-2H-indazoles and evaluated their anti-inflammatory potential. Notably, compounds like 3-phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole exhibited high anti-inflammatory activity with minimal ulcerogenic potential .
- Additionally, 2-benzyl-3-phenylamino-4,5-dihydro-2H-benz[g]indazoles demonstrated good antinociceptive activity, suggesting their potential as anti-inflammatory agents .
- The discovery of 3,3a,4,5-tetrahydro-2H-benzo[g]indazole derivatives revealed their potential as EGFR/HER-2 dual inhibitors. Compound 4l emerged as a promising lead for novel antitumor agents, possibly by inhibiting EGFR/HER-2 .
- Indazole-containing compounds have been explored for their antihypertensive properties. Although specific examples related to methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate are not directly cited, the broader indazole family exhibits such effects .
- While direct studies on methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate are scarce, indazole derivatives have been investigated as potential antidepressants. Further research could explore this aspect .
- The antifungal activity of indazole derivatives has been studied. The order of substituents (R1 and R2) significantly affects antifungal efficacy. For instance, compounds with R2 = H, CH3, or PhCH2 showed varying antifungal activity .
- Cellular viability assays using methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate derivatives could shed light on their cytotoxic effects. These assays, such as the MTT assay, compare effects on human cells (e.g., HaCaT and HeLa cell lines) with those observed on protozoa .
Anti-Inflammatory Properties
Anticancer Activity
Antihypertensive Effects
Antidepressant Potential
Antibacterial Activity
Cytotoxic Effects on Human Cells
Future Directions
Given the wide variety of biological activities exhibited by indazole-containing compounds , it is likely that “methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate” and similar compounds will continue to be a topic of interest in medicinal chemistry. Future research may focus on exploring the medicinal properties of these compounds for the treatment of various pathological conditions .
Mechanism of Action
Target of Action
Indazole derivatives have been found to interact with various targets such as cyclo-oxygenase-2 (cox-2), chk1 and chk2 kinases, and the human serum and glucocorticoid dependent kinase (sgk) . These targets play crucial roles in inflammation, cell cycle regulation, and cellular stress response .
Mode of Action
Indazole derivatives have been shown to inhibit, regulate, or modulate their targets, leading to changes in cellular processes . For instance, some indazole derivatives inhibit COX-2, reducing the production of inflammatory mediators .
Biochemical Pathways
Indazole derivatives have been shown to affect pathways related to inflammation, cell cycle regulation, and cellular stress response . For example, COX-2 inhibition can lead to a decrease in prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13), which are involved in inflammation and tissue remodeling .
Result of Action
Based on the known effects of indazole derivatives, we can infer that this compound may have anti-inflammatory effects, potentially through the inhibition of cox-2 and the subsequent reduction of inflammatory mediators .
properties
IUPAC Name |
methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2/c1-17-13(16)12-10-7-6-8-4-2-3-5-9(8)11(10)14-15-12/h2-5H,6-7H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVBVOEKOHJLXEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2CCC3=CC=CC=C3C2=NN1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4,5-dihydro-2H-benzo[g]indazole-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.